Cas no 51625-88-8 (4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-
• CAS No: 51625-88-8
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 361825
• PubChem ID: 5420905
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-
• 7-hydroxy-2-methyl-3-(2-methyl-1,3-thiazol-4-yl)chromen-4-one
• 2-methyl-3-(2-methyl-4-thiazolyl)-7-hydroxychromone
• Z56767416
• SR-01000008703
• SR-01000008703-1
• Oprea1_590163
• 7-Hydroxy-2-methyl-3-(2-methylthiazol-4-yl)-4H-chromen-4-one
• 7-hydroxy-2-methyl-3-(2-methyl-1,3-thiazol-4-yl)-4H-chromen-4-one
• 51625-88-8
• Oprea1_553463
• AKOS001012171
• DTXSID50419966

• Inchi： 1S/C14H11NO3S/c1-7-13(11-6-19-8(2)15-11)14(17)10-4-3-9(16)5-12(10)18-7/h3-6,16H,1-2H3
• InChI Key： MJCKCCIARMUASR-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C(C2C=CC(=CC=2OC=1C)O)=O

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones